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Compound of Interest

Methyl 5-formylpyrazine-2-
Compound Name:
carboxylate

Cat. No.: B1452268

An In-Depth Technical Guide to the Safe Handling, Storage, and Use of Methyl 5-
formylpyrazine-2-carboxylate

This guide provides comprehensive technical and safety information for researchers, scientists,
and drug development professionals working with Methyl 5-formylpyrazine-2-carboxylate
(CAS No. 710322-57-9). As a bifunctional molecule incorporating both an aldehyde and a
methyl ester on a pyrazine ring, this compound is a valuable building block in medicinal
chemistry and materials science. However, its reactivity necessitates a thorough understanding
of its properties to ensure safe handling and maintain its integrity. This document is structured
to provide not just procedural steps, but the scientific rationale behind them, empowering users
to make informed decisions in the laboratory.

Compound Identification and Physicochemical
Properties

A foundational understanding of a compound's physical and chemical properties is the first step
in a robust safety assessment. These properties dictate its behavior under various laboratory
conditions and inform decisions regarding storage, handling, and appropriate personal
protective equipment (PPE).

Table 1. Physicochemical Data for Methyl 5-formylpyrazine-2-carboxylate
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Property Value Source
CAS Number 710322-57-9 [1]
Molecular Formula C7HeN20s3 [1]
Molecular Weight 166.14 g/mol [1]
Appearance Solid [1]
Melting Point 68 - 73 °C (154.4 - 163.4 °F) 2]
Purity Typically =98% [1]

methyl 5-formyl-2-
IUPAC Name ' [1]
pyrazinecarboxylate

Hazard Identification and Risk Assessment

Methyl 5-formylpyrazine-2-carboxylate is classified as hazardous under the OSHA Hazard
Communication Standard (29 CFR 1910.1200)[2]. The primary risks are associated with
irritation to the skin, eyes, and respiratory system. A thorough risk assessment should be
conducted before any new experimental procedure involving this compound.

Table 2: GHS Hazard and Precautionary Statements
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Category Code Statement Source
) GHSO07 (Exclamation
Pictogram [1]
Mark)
Signal Word Warning [1]
Hazard Statements H315 Causes skin irritation [1]

Causes serious eye

H319 o [1]
irritation
May cause respirato
H335 ) .y- P Y [1]
irritation
) Avoid breathing
Precautionary ]
P261 dust/fume/gas/mistiva  [1][3]
Statements
pors/spray
IF ON SKIN: Wash
P302+P352 with plenty of soap [4]
and water
IF IN EYES: Rinse
cautiously with water
for several minutes.
P305+P351+P338 Remove contact [1][3]
lenses, if present and
easy to do. Continue
rinsing
P405 Store locked up [3]
Dispose of
contents/container in
P501 [5]

accordance with

national regulations

Causality Behind Hazards:
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e Irritation: The aldehyde functional group can react with biological nucleophiles, such as
amino acid residues in proteins on the skin and in the eyes, leading to irritation. The fine,
dusty nature of the solid compound increases the risk of inhalation, causing irritation to the
mucous membranes of the respiratory tract[3][6].

Safe Handling and Personal Protective Equipment
(PPE)

A multi-layered approach to safety, combining engineering controls, administrative controls, and
personal protective equipment, is essential for mitigating the risks associated with Methyl 5-
formylpyrazine-2-carboxylate.

Engineering Controls

The primary engineering control for handling this compound is a certified chemical fume hood.
This provides adequate ventilation to prevent the accumulation of dust or vapors in the
laboratory's ambient air[7][8]. All weighing and solution preparation activities should be
performed within the fume hood. Ensure that eyewash stations and safety showers are readily
accessible and have been recently tested[8][9].

Personal Protective Equipment (PPE)

The selection of appropriate PPE is the last line of defense against exposure.

o Eye and Face Protection: Chemical safety goggles are mandatory. A full-face shield should
be worn when there is a significant risk of splashing, for example, during the handling of
larger quantities or solutions[7].

o Hand Protection: Chemically resistant gloves, such as nitrile or neoprene, are required.
Always inspect gloves for signs of degradation or punctures before use. Double-gloving is
recommended for extended procedures|7].

o Body Protection: A flame-resistant lab coat, long pants, and closed-toe shoes are essential to
minimize skin exposure[7].

Workflow for Safe Handling
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The following diagram outlines a decision-making workflow for handling Methyl 5-
formylpyrazine-2-carboxylate.

ethyl 5-formylpyrazine-2-carboxylat

Start: New Procedure with
M e
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Caption: Decision workflow for handling the compound.

Step-by-Step Protocol for Weighing and Solution
Preparation

This protocol is designed to minimize exposure and prevent contamination.

» Preparation: Before bringing the compound into the fume hood, decontaminate the work
surface. Assemble all necessary equipment (spatula, weigh paper/boat, glassware, solvent).

e Don PPE: Put on all required PPE, including double gloves.

o Equilibration: Allow the sealed container of Methyl 5-formylpyrazine-2-carboxylate to
equilibrate to the ambient temperature of the fume hood before opening. This prevents
condensation of atmospheric moisture onto the compound.

» Weighing: Carefully open the container inside the fume hood. Use a clean spatula to transfer
the desired amount of solid to a weigh boat on a tared balance. Work slowly to avoid creating
airborne dust.

o Container Sealing: Immediately and tightly reseal the main container. If an inert atmosphere
is used for storage, purge the headspace with nitrogen or argon before sealing.

» Dissolution: Add the weighed solid to your reaction vessel or volumetric flask. Slowly add the
desired solvent, ensuring the vessel is pointed away from your face. If necessary, use gentle
agitation (stirring or sonication) to facilitate dissolution.

o Cleanup: Dispose of the weigh boat and any contaminated wipes in the designated solid
chemical waste container. Clean the spatula thoroughly.

Storage and Stability

Proper storage is critical for maintaining the chemical integrity of Methyl 5-formylpyrazine-2-
carboxylate and ensuring laboratory safety.
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Storage Conditions

o Temperature: Store in a cool, dry, and well-ventilated place. The recommended storage
temperature is between 2-8°C[1]. This should be a dedicated, explosion-proof laboratory
refrigerator, not a domestic unit[10][11].

o Atmosphere: The supplier recommends storage under an inert atmosphere[1]. Aldehyd-
containing compounds can be susceptible to oxidation over time. Storing under nitrogen or
argon minimizes this degradation pathway.

o Container: Keep the container tightly closed to prevent moisture ingress and potential
degradation[2][3].

 Light: While not explicitly stated, it is good practice to protect organic compounds from direct
sunlight to prevent potential photochemical reactions[10][12].

Incompatibilities

To prevent hazardous reactions, segregate this compound from the following[2][11][13]:

e Strong Oxidizing Agents: Can lead to vigorous or explosive reactions.

e Strong Acids and Bases: Can catalyze decomposition or unwanted reactions.
Chemicals should be stored according to their hazard class in designated cabinets[12][13].

Emergency Procedures

Preparedness is key to effectively managing any laboratory incident.

First Aid Measures

 Inhalation: If dust is inhaled, immediately move the affected person to fresh air. If breathing is
difficult, administer oxygen. Seek medical attention if respiratory irritation persists[3][8].

o Skin Contact: Remove contaminated clothing immediately. Wash the affected area
thoroughly with soap and plenty of water for at least 15 minutes. Seek medical attention if
irritation develops or persists[3].
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o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention[3].

 Ingestion: Do not induce vomiting. Rinse the mouth with water. Seek immediate medical
attention[2][3].

Spill Response

For a minor spill of the solid compound within a chemical fume hood:
» Alert: Notify colleagues in the immediate area.

e Contain: Ensure the fume hood sash is at the appropriate height.
e PPE: Verify you are wearing appropriate PPE.

o Clean-up: Gently sweep up the solid material using a brush and dustpan, avoiding the
creation of dust. Place the collected material into a clearly labeled, sealed container for
hazardous waste disposal[2][3].

o Decontaminate: Wipe the spill area with a suitable solvent (e.g., isopropanol, ethanol) and
then with soap and water. Place all cleaning materials in the hazardous waste container.

Spill Response Workflow
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Caption: Workflow for responding to a chemical spill.
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Fire Fighting Measures

In the event of a fire involving this compound, use a dry chemical, carbon dioxide (COz), water
spray, or alcohol-resistant foam extinguisher[2][8]. Firefighters should wear full protective gear
and a self-contained breathing apparatus (SCBA)[2]. Hazardous decomposition products,
including carbon oxides (CO, CO3z) and nitrogen oxides (NOx), can be formed under fire
conditions[2][3].

Waste Disposal

All waste containing Methyl 5-formylpyrazine-2-carboxylate, including empty containers,
contaminated PPE, and spill clean-up materials, must be disposed of as hazardous chemical
waste. Do not dispose of it down the drain or in regular trash[3][5]. Follow all local, state, and
federal regulations for hazardous waste disposal. Containers should be clearly labeled with the
chemical name and associated hazards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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formylpyrazine-2-carboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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